Cas no 2003589-51-1 (3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropanoic acid
• CAS No: 2003589-51-1
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 5758159
• PubChem ID: 165844301
• Update Time: 2025-05-23

3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2003589-51-1
• EN300-1752452
• 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropanoic acid

• Inchi： 1S/C10H18N4O2/c1-9(2,3)14-12-7(11-13-14)6-10(4,5)8(15)16/h6H2,1-5H3,(H,15,16)
• InChI Key： WFAGBUHHRSGEMI-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1N=NN(C(C)(C)C)N=1)=O

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.9Ų

Additional information on 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropanoic acid

Introduction to 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropanoic acid (CAS No. 2003589-51-1)

3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2003589-51-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the tetrazole class of heterocyclic compounds, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tetrazole ring and a tert-butyl group, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The tetrazole moiety in 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropanoic acid is a key functional group that has been extensively studied for its pharmacological effects. Tetrazoles are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The tert-butyl group, on the other hand, serves as a steric hindrance that can influence the compound's solubility, metabolic stability, and interactions with biological targets. This combination of structural elements makes 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropanoic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel tetrazole-based compounds due to their potential therapeutic applications. Research has shown that tetrazoles can modulate various biological pathways by interacting with specific enzymes and receptors. For instance, studies have demonstrated that certain tetrazole derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The tert-butyl-substituted tetrazole in 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropanoic acid may enhance its binding affinity to these targets, potentially leading to more effective pharmacological outcomes.

The acidic functionality present in the name 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropanoic acid also plays a crucial role in its chemical behavior. The carboxylic acid group can participate in hydrogen bonding interactions with biological molecules, which can influence the compound's bioavailability and mechanism of action. This feature makes it particularly interesting for drug design applications where precise molecular interactions are essential for therapeutic efficacy.

One of the most compelling aspects of 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-dimethylpropanoic acid is its potential as a scaffold for the development of new drugs. By modifying different parts of its structure while retaining the core tetrazole-tert-butyl moiety, researchers can explore a wide range of biological activities without losing the inherent advantages provided by this core structure. This flexibility makes it an attractive candidate for high-throughput screening and rational drug design approaches.

Recent studies have also highlighted the importance of stereochemistry in tetrazole-based compounds. The spatial arrangement of atoms in 3-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2， 22-dimethylpropanoic acid can significantly affect its pharmacological properties. For example， studies have shown that enantiomeric differences can lead to distinct biological responses， making it crucial to carefully consider stereochemistry during drug development。 The presence of multiple stereocenters in this compound makes it a complex but promising system for further investigation。

The synthesis of 3-( 22 - tert - butyl - 22 H - 11 ,23 ,43 ,44 - tetra z ol - 55 - yl ) - 22 ,22 - dim eth yl pro pan o ic ac id ( CAS No . 2003589 -51 -1 ) presents both challenges and opportunities for synthetic chemists。 The introduction of the tetrazole ring requires careful control over reaction conditions to ensure high yield and purity。 Additionally， the tert-butyl group adds steric bulk， which must be accounted for during synthesis to avoid unwanted side reactions。 Despite these challenges， advances in synthetic methodologies have made it increasingly feasible to produce complex tetrazole derivatives like this one。

The pharmacokinetic properties of 3-( 22 - tert - but yl - 22 H -11 ,23 ,43 ,44 - tetr az ol -55 - yl ) - 22 ,22 - dim eth yl pro pan o ic ac id ( CAS No .2003589 -51 -1) are also important considerations for its potential therapeutic applications。 Studies have shown that structural modifications can significantly impact absorption， distribution， metabolism， and excretion (ADME) profiles。 The combination of the tetrazole ring and tert-butyl group in this compound may influence its solubility， permeability， and metabolic stability， which are critical factors in drug development。

In conclusion， 3-( 22 - tert but yl -- 22 H --11 ���23 ，43 ，44 -- tetr az ol --55 -- yl ) -- 22 ，22 -- dim eth yl pro pan o ic ac id ( CAS No .2003589--51--1) is a fascinating compound with significant potential in pharmaceutical research。 Its unique structural features， including the presence of a tetrazole ring and a tert-butyl group， make it an attractive candidate for further investigation into its biological activities and therapeutic applications。 As research continues to uncover new insights into the pharmacological properties of tetrazole derivatives， compounds like this one are likely to play an increasingly important role in drug discovery and development。